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molecular formula C11H14F3N3 B1312596 1-[3-(Trifluoromethyl)pyridin-2-yl]piperidin-4-amine

1-[3-(Trifluoromethyl)pyridin-2-yl]piperidin-4-amine

Cat. No. B1312596
M. Wt: 245.24 g/mol
InChI Key: MBRQPSPOVSJXHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07528151B2

Procedure details

The title compound was prepared from D7 and 2-chloro-3-trifluoromethyl-pyridine using the procedure outlined for Descriptions D11 and D12.
Name
D7
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-chloro-3-trifluoromethyl-pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
C(OC(=O)[NH:7][CH:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1)(C)(C)C.Cl[C:16]1[C:21]([C:22]([F:25])([F:24])[F:23])=[CH:20][CH:19]=[CH:18][N:17]=1>>[F:23][C:22]([F:25])([F:24])[C:21]1[C:16]([N:11]2[CH2:10][CH2:9][CH:8]([NH2:7])[CH2:13][CH2:12]2)=[N:17][CH:18]=[CH:19][CH:20]=1

Inputs

Step One
Name
D7
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)OC(NC1CCNCC1)=O
Name
2-chloro-3-trifluoromethyl-pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC=CC=C1C(F)(F)F

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
FC(C=1C(=NC=CC1)N1CCC(CC1)N)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.